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Abstract
Enocyanin, a natural colorant derived from grape skins, is a complex mixture of anthocyanins

renowned for its vibrant red-to-purple hues and significant biological activities. This technical

guide provides an in-depth exploration of enocyanin, covering its primary natural sources, the

intricate biosynthetic pathway responsible for its formation, and its diverse physicochemical

properties. Detailed experimental protocols for extraction, purification, and characterization are

presented, alongside a comprehensive review of its antioxidant, anti-inflammatory, anticancer,

and neuroprotective effects. This document summarizes key quantitative data in structured

tables and elucidates the molecular mechanisms of action through detailed signaling pathway

diagrams, offering a valuable resource for professionals in research and drug development.

Introduction
Enocyanin is a commercially important natural colorant and nutraceutical ingredient extracted

predominantly from the skins of red and black grapes (Vitis vinifera)[1]. It belongs to the

flavonoid class of polyphenols and is primarily composed of the 3-O-glucosides of cyanidin,

peonidin, malvidin, petunidin, and their acylated derivatives[2][3]. Marketed as a food additive

under the E number E163, its application extends from the food and beverage industry to

cosmetics and dietary supplements[1][4]. Beyond its coloring properties, enocyanin has
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garnered significant scientific interest for its potent antioxidant capabilities and potential

therapeutic applications in chronic diseases[5][6][7]. This guide aims to provide a detailed

technical overview for researchers and developers interested in harnessing the properties of

enocyanin.

Natural Sources and Composition
The primary and most commercially viable source of enocyanin is the pomace (skins, seeds,

and stems) remaining after the vinification process, making it a valuable byproduct of the wine

industry[2][3]. The concentration and specific composition of anthocyanins in grape skins vary

significantly depending on the cultivar, viticultural practices, and environmental conditions[8][9].

Key Grape Cultivars for Enocyanin Production:

High Concentration Varieties: Italian cultivars such as 'Ancellotta', 'Colorino', 'Sangiovese',

and 'Lambrusco' are particularly rich in anthocyanins and are often used for commercial

production[1]. Other notable varieties include 'Catawba', 'Ruby Seedless', and 'Campbell

Early'[10].

Teinturier Grapes: These varieties, such as 'Oeillade Bouschet' and 'Kurucvér', are unique in

that they contain anthocyanins in both the skin and the flesh, yielding intensely colored

extracts[11].

The chemical composition of enocyanin is a complex mixture, with malvidin-3-O-glucoside

often being the most abundant compound[1][7]. The anthocyanin profile is a key determinant of

the final color and stability of the extract.

Table 1: Total Anthocyanin Content in Skins of Various
Grape Cultivars
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Grape Cultivar
('Vitis vinifera')

Total Anthocyanin
Content (mg/100g
Fresh Weight)

Predominant
Anthocyanin

Reference

Catawba 716.4 Malvidin-3-glucoside [10]

Ruby Seedless 634.5 Malvidin-3-glucoside [10]

Campbell Early 611.1 Cyanidin-3-glucoside [10]

Kotsifali ~200-1200 (mg/kg) Malvidin derivatives [12]

Limnio ~400-1000 (mg/kg) Malvidin derivatives [12]

Vapsa 1914.0 (mg/kg)
Malvidin-3-O-

glucoside
[7]

Liatiko 85.7 (mg/kg)
Malvidin-3-O-

glucoside
[7]

Vidal Black 181.2 Cyanidin-3-glucoside [10]

Note: Values can vary significantly based on ripeness, climate, and analytical methods.

Biosynthesis of Enocyanin (Anthocyanins)
Enocyanin, as a mixture of anthocyanins, is synthesized via the flavonoid branch of the

phenylpropanoid pathway. This intricate metabolic process involves a series of enzymatic

reactions that convert the amino acid L-phenylalanine into complex flavonoid structures. The

pathway is tightly regulated by a complex of transcription factors, primarily from the MYB,

bHLH, and WD40 protein families, which control the expression of the structural genes[1][8]

[13]. The final steps, which determine the specific type of anthocyanin produced, occur in the

cytoplasm, after which the pigments are transported into the vacuole for storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ctv-jve-journal.org/articles/ctv/pdf/2015/02/ctv20153002p60.pdf
https://www.ctv-jve-journal.org/articles/ctv/pdf/2015/02/ctv20153002p60.pdf
https://www.ctv-jve-journal.org/articles/ctv/pdf/2015/02/ctv20153002p60.pdf
https://www.researchgate.net/publication/364685108_An_Optimized_HPLC-DAD_Methodology_for_the_Determination_of_Anthocyanins_in_Grape_Skins_of_Red_Greek_Winegrape_Cultivars_Vitis_vinifera_L
https://www.researchgate.net/publication/364685108_An_Optimized_HPLC-DAD_Methodology_for_the_Determination_of_Anthocyanins_in_Grape_Skins_of_Red_Greek_Winegrape_Cultivars_Vitis_vinifera_L
https://www.researchgate.net/figure/Analytical-anthocyanin-composition-of-the-cultivars-examined_tbl2_230667910
https://www.researchgate.net/figure/Analytical-anthocyanin-composition-of-the-cultivars-examined_tbl2_230667910
https://www.ctv-jve-journal.org/articles/ctv/pdf/2015/02/ctv20153002p60.pdf
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.mdpi.com/2223-7747/14/6/871
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.713277/full
https://www.jstage.jst.go.jp/article/hortj/87/1/87_OKD-IR02/_html/-char/ja
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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PAL

p-Coumaric Acid
C4H

Coumaroyl-CoA
4CL

Naringenin Chalcone
CHS

Naringenin (Flavanone)
CHI Dihydrokaempferol

(Dihydroflavonol)
F3H

Leucopelargonidin
(Leucoanthocyanidin)

DFR

Dihydroquercetin
F3'H

Pelargonidin
(Anthocyanidin)

ANS/LDOX Pelargonidin-3-O-glucoside
(Anthocyanin)

UFGT

Leucocyanidin
DFR

Dihydromyricetin
F3'5'H

Cyanidin
ANS/LDOX

Cyanidin-3-O-glucoside
UFGT

Peonidin,
Petunidin,
Malvidin

Derivatives

OMT

Leucodelphinidin
DFR

Delphinidin
ANS/LDOX

Delphinidin-3-O-glucoside
UFGT

OMT

PAL

C4H

4CL

CHS

CHI

F3H

F3'H

F3'5'H

DFR

ANS/LDOX

UFGT

OMT

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grape Pomace (Dried, Ground)

Solid-Liquid Extraction
(Acidified Solvent, Agitation)

Centrifugation / Filtration

Crude Enocyanin Extract
(Supernatant)

Solvent Evaporation
(Rotary Evaporator)

Concentrated Aqueous Extract

Lyophilization (Optional)

Purified Enocyanin Powder

Proceed to Purification
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Modulatory Effects of Enocyanin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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